N-(2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-(4-ethoxyphenyl)acetamide
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Overview
Description
N-(2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H21ClN4O3 and its molecular weight is 436.9. The purity is usually 95%.
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Scientific Research Applications
Comparative Metabolism of Chloroacetamide Herbicides
This study discusses the metabolism of chloroacetamide herbicides, including compounds structurally related to the queried compound, in human and rat liver microsomes. The research sheds light on the complex metabolic pathways involved in the biotransformation of these herbicides, which could be crucial for understanding the environmental and health impacts of similar compounds (Coleman et al., 2000).
Design and Synthesis of Melatonin Receptor Ligands
A novel class of compounds, including imidazo[1,2-a]pyridines, was designed and synthesized, demonstrating their potential as melatonin receptor ligands. This study highlights the application of structural analogs in designing new therapeutic agents targeting specific receptors (El Kazzouli et al., 2011).
Chloroacetamide Inhibition of Fatty Acid Synthesis
Research on the inhibition of fatty acid synthesis by chloroacetamides in the green alga Scenedesmus acutus indicates the potential of chloroacetamide compounds, including those structurally related to the queried chemical, in affecting lipid metabolism in biological systems. This finding could have implications for understanding the mode of action of herbicides and designing new compounds with specific biochemical targets (Weisshaar & Böger, 1989).
Imidazo[1,2-b]pyridazines and Central Nervous System Activities
The study on the syntheses and central nervous system activities of substituted imidazo[1,2-b]pyridazines and related compounds explores their potential as therapeutic agents. This research is indicative of the broad applicability of compounds with the imidazo[1,2-b]pyridazine core in developing drugs for CNS disorders (Barlin et al., 1992).
Antiulcer Drugs and H2-Receptor Antagonists
The synthesis and evaluation of imidazo[1,2-a]pyridinylethylbenzoxazoles and related compounds as a novel class of histamine H2-receptor antagonists demonstrate the potential application of structurally similar compounds in the treatment of ulcers. This study exemplifies the therapeutic relevance of such compounds in gastroenterology (Katsura et al., 1992).
Mechanism of Action
Properties
IUPAC Name |
N-[2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-2-(4-ethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21ClN4O3/c1-3-31-17-7-4-15(5-8-17)12-22(29)26-19-13-16(6-9-18(19)24)20-14-28-21(25-20)10-11-23(27-28)30-2/h4-11,13-14H,3,12H2,1-2H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALUYVPYAOURDQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)NC2=C(C=CC(=C2)C3=CN4C(=N3)C=CC(=N4)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.